Cas no 391910-20-6 (Azetidine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-(diphenylmethyl)-)

• Product Name: Azetidine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-(diphenylmethyl)-
• CAS No: 391910-20-6
• MF: C₂₂H₃₁NOSi
• MW: 353.573147058487
• CID: 1498418
• PubChem ID: 22220462
• Update Time: 2025-04-21

Azetidine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-(diphenylmethyl)-
• SCHEMBL839000
• IWRZIONYXFFTKT-UHFFFAOYSA-N
• 1-Benzhydryl-3-(tert-butyl-dimethyl-silanyloxy)-azetidine
• 391910-20-6
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-1-(diphenylmethyl)azetidine
• (1-Benzhydrylazetidin-3-yl)oxy-tert-butyl-dimethylsilane
• 1-Benzhydryl-3-(tert-butyl-dimethylsilanyloxy)-azetidine
• DB-151302

• Inchi： 1S/C22H31NOSi/c1-22(2,3)25(4,5)24-20-16-23(17-20)21(18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,20-21H,16-17H2,1-5H3
• InChI Key： IWRZIONYXFFTKT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 353.21763
• Monoisotopic Mass: 353.217491147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47